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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanamine

Cat. No.: B070663 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the methodologies and

data interpretation required for the complete chemical structure elucidation of 1-(4-
isobutylphenyl)ethanamine. By integrating data from mass spectrometry (MS), infrared (IR)

spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy, this document outlines a

systematic workflow for confirming the molecular formula, identifying key functional groups, and

establishing the precise connectivity of the molecule. Detailed experimental protocols,

predicted quantitative data, and interpretative analysis are presented to serve as a practical

resource for researchers in organic synthesis and drug development.

Physicochemical Properties
The foundational step in structure elucidation is to ascertain the basic physical and chemical

properties of the analyte. For 1-(4-isobutylphenyl)ethanamine, these properties are

summarized below.
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Property Value Reference

Molecular Formula C₁₂H₁₉N [1][2][3][4]

Molecular Weight 177.29 g/mol [1][2][3][4]

CAS Number 164579-51-5 (Racemate) [1]

Appearance
Colorless to pale yellow liquid

(Predicted)

Boiling Point
~250-260 °C (Predicted at

STP)

Chemical Structure and Elucidation Workflow
The proposed structure of the molecule is an ethanamine chain attached to the para-position of

an isobutyl-substituted benzene ring. The elucidation process follows a logical progression from

determining the molecular mass and formula to identifying functional groups and finally

mapping the atomic connectivity.
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Chemical Structure of 1-(4-Isobutylphenyl)ethanamine
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Unknown Sample
(1-(4-Isobutylphenyl)ethanamine)

Mass Spectrometry (MS)
Determine Molecular Weight & Formula

 Determine m/z = 177
 Nitrogen Rule: Odd MW -> Odd N

 Formula: C₁₂H₁₉N

Infrared (IR) Spectroscopy
Identify Functional Groups

 Confirm Functional Groups

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

 Confirm Connectivity

Final Structure Confirmed

 Integrate All Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b070663?utm_src=pdf-body-img
https://www.benchchem.com/product/b070663?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scbt.com [scbt.com]

2. chemscene.com [chemscene.com]

3. (S)-1-(4-ISOBUTYLPHENYL)ETHANAMINE [chemicalbook.com]

4. (S)-1-(4-ISOBUTYLPHENYL)ETHANAMINE CAS#: [m.chemicalbook.com]

To cite this document: BenchChem. [A Technical Guide to the Chemical Structure Elucidation
of 1-(4-Isobutylphenyl)ethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070663#1-4-isobutylphenyl-ethanamine-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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